APNA
APNA
Arachidonoyl p-nitroaniline (ApNA) is one of several nitroaniline fatty acid amides which can be used to measure fatty acid amide hydrolase (FAAH) activity. FAAH is a relatively unselective enzyme in that it accepts a variety of amide head groups other than the ethanolamine of its nominal endogenous substrate anandamide (AEA; Item No. 90050). It also will hydrolyze fatty acid amides with fewer carbons and fewer double bonds than arachidonate. (See also Decanoyl p-Nitroaniline - Catalog No. 90349). Exposure of ApNA to FAAH activity results in the release of the yellow colorimetric dye p-nitroaniline (ε = 13,500 at 382 nm). This offers the potential for fast and convenient measurements of FAAH activity using a 96-well plate spectrophotometer.
Brand Name:
Vulcanchem
CAS No.:
119520-58-0
VCID:
VC0055539
InChI:
InChI=1S/C26H36N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(29)27-24-20-22-25(23-21-24)28(30)31/h6-7,9-10,12-13,15-16,20-23H,2-5,8,11,14,17-19H2,1H3,(H,27,29)/b7-6-,10-9-,13-12-,16-15-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC1=CC=C(C=C1)[N+](=O)[O-]
Molecular Formula:
C26H36N2O3
Molecular Weight:
424.6
APNA
CAS No.: 119520-58-0
Main Products
VCID: VC0055539
Molecular Formula: C26H36N2O3
Molecular Weight: 424.6
| CAS No. | 119520-58-0 |
|---|---|
| Product Name | APNA |
| Molecular Formula | C26H36N2O3 |
| Molecular Weight | 424.6 |
| IUPAC Name | (5Z,8Z,11Z,14Z)-N-(4-nitrophenyl)icosa-5,8,11,14-tetraenamide |
| Standard InChI | InChI=1S/C26H36N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(29)27-24-20-22-25(23-21-24)28(30)31/h6-7,9-10,12-13,15-16,20-23H,2-5,8,11,14,17-19H2,1H3,(H,27,29)/b7-6-,10-9-,13-12-,16-15- |
| Standard InChIKey | PBMVYDNBOIVHBO-DOFZRALJSA-N |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC1=CC=C(C=C1)[N+](=O)[O-] |
| Appearance | Assay:≥98%A solution in methyl acetate |
| Description | Arachidonoyl p-nitroaniline (ApNA) is one of several nitroaniline fatty acid amides which can be used to measure fatty acid amide hydrolase (FAAH) activity. FAAH is a relatively unselective enzyme in that it accepts a variety of amide head groups other than the ethanolamine of its nominal endogenous substrate anandamide (AEA; Item No. 90050). It also will hydrolyze fatty acid amides with fewer carbons and fewer double bonds than arachidonate. (See also Decanoyl p-Nitroaniline - Catalog No. 90349). Exposure of ApNA to FAAH activity results in the release of the yellow colorimetric dye p-nitroaniline (ε = 13,500 at 382 nm). This offers the potential for fast and convenient measurements of FAAH activity using a 96-well plate spectrophotometer. |
| Synonyms | ApNA |
| PubChem Compound | 35020716 |
| Last Modified | Nov 11 2021 |
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